Cas no 1142952-15-5 (5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1142952-15-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5806070
• PubChem ID: 67486115
• Update Time: 2025-06-23

5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine
• SEUDUEGTTQGWGH-UHFFFAOYSA-N
• 5-methyl-1-[(pyridin-2-yl)methyl]-1H-pyrazol-3-amine
• 1142952-15-5
• 5-methyl-1-(pyridin-2-ylmethyl)-1h-pyrazol-3-amine
• 5-methyl-1-pyridine-2-ylmethyl-1H-pyrazole-3-ylamine
• EN300-1107864
• SCHEMBL2656914

• Inchi： 1S/C10H12N4/c1-8-6-10(11)13-14(8)7-9-4-2-3-5-12-9/h2-6H,7H2,1H3,(H2,11,13)
• InChI Key： SEUDUEGTTQGWGH-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine

5-Methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1142952-15-5, known as 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are widely studied due to their diverse biological activities and structural versatility. The pyridin-2-yl group attached to the pyrazole ring introduces unique electronic properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the potential of 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amine in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. The pyrazole core is known for its ability to interact with various protein targets, making it a popular choice in medicinal chemistry. The methyl group at position 5 adds steric bulk, which can influence the compound's solubility and bioavailability, while the pyridinyl substituent at position 1 enhances its electronic properties, potentially improving its binding affinity to target enzymes or receptors.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its reactivity under different conditions, such as nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. These studies have provided valuable insights into the synthetic strategies for constructing more complex molecules based on this scaffold. For instance, the introduction of additional functional groups at specific positions can lead to derivatives with enhanced pharmacokinetic profiles or improved therapeutic efficacy.

In terms of applications, 5-methyl-1-(pyridin-2-yl)methyl-1H-pyrazol-3-amines have shown promise in anti-inflammatory and antitumor studies. Preclinical data suggest that this compound exhibits potent inhibitory activity against inflammatory cytokines and demonstrates selective cytotoxicity against cancer cells. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and malignancies.

Moreover, the synthesis of 5-methyl-pyridinylmethyl-pyrazolamine has been optimized using green chemistry principles. Traditional methods often involve hazardous reagents and multi-step procedures; however, recent advancements have enabled the preparation of this compound through more efficient and environmentally friendly routes. For example, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing waste generation.

The structural elucidation of this compound has also benefited from modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These tools have provided detailed insights into its three-dimensional conformation and intermolecular interactions, which are critical for understanding its biological behavior.

In conclusion, 5-methyl-pyridinylmethyl-pyrazolamine (CAS No. 1142952-15) represents a compelling example of how heterocyclic compounds can serve as versatile platforms for drug discovery and chemical innovation. With ongoing research focusing on its biological properties, synthetic modifications, and applications in medicine, this compound continues to be a subject of intense scientific interest.